Cas no 2038-40-6 (9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)-)

• Product Name: 9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)-
• CAS No: 2038-40-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 285596
• PubChem ID: 137291
• Update Time: 2025-04-19

9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonan-3-ol,9-methyl-, (3-endo)-
• 1-Methyl-9-azabicyclo[3.3.1]nonan-3-ol
• 5-methyl-9-azabicyclo[3.3.1]nonan-3-ol
• DPTCGYGOXXZERV-UHFFFAOYSA-N
• DTXSID10942543
• 1-Methyl-9-azabicyclo[3.3.1]nonan-3-ol #
• SCHEMBL3521627
• 9-Aza-1-methylbicyclo(3.3.1)nonan-3-ol
• 9-Aza-1-methylbicyclo[3.3.1]nonan-3-ol
• 2038-40-6

• Inchi： 1S/C9H17NO/c1-9-4-2-3-7(10-9)5-8(11)6-9/h7-8,10-11H,2-6H2,1H3
• InChI Key： DPTCGYGOXXZERV-UHFFFAOYSA-N
• SMILES： OC1CC2CCCC(C)(C1)N2

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines